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Compound of Interest

Compound Name: Lutrelin

Cat. No.: B1630247 Get Quote

Essential Safety and Handling Guide for Luteolin
Important Note for Researchers: The following guide provides crucial safety and logistical

information for the handling of Luteolin. Initial searches for "Lutrelin" did not yield information

on a chemical with that specific name, suggesting it may be a typographical error. Based on the

similarity in nomenclature and its common use in research, this document focuses on Luteolin.

It is imperative to verify the identity of your specific compound before implementing these

procedures.

This guide is intended for researchers, scientists, and drug development professionals to

ensure the safe handling, use, and disposal of Luteolin in a laboratory setting.

Hazard Identification and Classification
Luteolin is a naturally occurring flavonoid that, despite its potential therapeutic benefits,

presents several hazards that require careful management in a laboratory environment. It is

classified as a hazardous substance, and appropriate precautions must be taken to avoid

exposure.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 2 H300: Fatal if swallowed[1]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2][3][4]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[1][2][3][4]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1][2][3][4]

Toxicological Data
Understanding the quantitative toxicological data is essential for a comprehensive risk

assessment. While specific oral and dermal LD50 values for common test species like rats and

rabbits are not consistently available in the literature, the following data provides insight into the

toxicity of Luteolin.

Parameter Species Route Value Reference

Intraperitoneal

LD50
Mouse Intraperitoneal 180 mg/kg [1][5]

Oral TDLo Mouse Oral 20 mg/kg [1][5]

Intraperitoneal

TDLo
Mouse Intraperitoneal

140 mg/kg / 2

weeks

(intermittent)

[1][5]

Acute Toxicity Rat Oral > 500 mg/kg [6]

Occupational Exposure Limits (OELs): There are no established Permissible Exposure Limits

(PELs) from OSHA, Recommended Exposure Limits (RELs) from NIOSH, or Threshold Limit

Values (TLVs) from ACGIH for Luteolin.[7] Therefore, it is crucial to handle Luteolin with a high

degree of caution, implementing engineering controls and personal protective equipment to

minimize any potential exposure.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Luteolin to prevent skin contact,

eye exposure, and inhalation.

PPE Category Specifications Rationale

Hand Protection

Nitrile or neoprene gloves.

Ensure gloves are inspected

before use and have a

sufficient breakthrough time for

the solvents being used.

To prevent skin irritation and

absorption.

Eye and Face Protection

Safety glasses with side

shields or tightly sealed safety

goggles. A face shield should

be worn when there is a risk of

splashing.

To protect against eye irritation

from dust particles or splashes.

Skin and Body Protection

A lab coat or chemical-

resistant apron. Consider

disposable coveralls for larger

quantities or when there is a

significant risk of

contamination.

To prevent skin contact and

contamination of personal

clothing.

Respiratory Protection

A NIOSH-approved respirator

is required when handling

Luteolin powder outside of a

certified chemical fume hood

or other ventilated enclosure.

The type of respirator will

depend on the potential

concentration and should be

selected in accordance with a

respiratory protection program.

To prevent respiratory tract

irritation from inhalation of

airborne particles.

Experimental Protocols: Handling and Disposal
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Adherence to strict protocols for handling and disposal is critical for laboratory safety and

environmental protection.

Handling Luteolin Powder
Objective: To safely weigh and prepare solutions of Luteolin while minimizing exposure.

Methodology:

Preparation: Before handling, ensure that the work area is clean and uncluttered. Verify that

a certified chemical fume hood is available and functioning correctly.

PPE: Don all required personal protective equipment as outlined in the table above.

Weighing:

Perform all weighing operations of Luteolin powder within a chemical fume hood or a

ventilated balance enclosure to contain any airborne dust.

Use a dedicated, clean spatula and weighing paper.

Carefully transfer the desired amount of Luteolin to the weighing paper, avoiding any

sudden movements that could generate dust.

Once weighed, gently tap the spatula to remove any residual powder back into the

container.

Solution Preparation:

In the chemical fume hood, carefully add the weighed Luteolin powder to the desired

solvent.

Use a funnel to avoid spills.

Cap the container securely and mix by inversion or using a magnetic stirrer as

appropriate.

Cleanup:
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Wipe down the balance and surrounding surfaces with a damp cloth to collect any residual

dust.

Dispose of the weighing paper and any contaminated cleaning materials as hazardous

waste.

Wash hands thoroughly after handling is complete, even if gloves were worn.

Spill Cleanup Protocol
Objective: To safely clean up a spill of Luteolin powder, preventing further contamination and

exposure.

Methodology:

Evacuate and Secure: Immediately alert others in the vicinity of the spill. If the spill is large or

in a poorly ventilated area, evacuate the immediate area. Restrict access to the spill site.

Assess and Prepare:

If safe to do so, identify the extent of the spill.

Gather the necessary spill cleanup materials: absorbent pads (for liquid spills if a solution

was spilled), a dedicated dustpan and brush (for powder spills), a sealable waste

container, and appropriate PPE.

Cleanup:

For Powder Spills: Do NOT use a dry brush or compressed air, as this will aerosolize the

powder. Gently cover the spill with a damp paper towel to avoid raising dust. Carefully

scoop the material into a sealable container.

For Solution Spills: Cover the spill with an absorbent material. Once absorbed, carefully

transfer the material to a sealable container.

Decontamination:

Clean the spill area with a suitable solvent or detergent solution, followed by water.
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Wipe the area dry.

Disposal:

Label the sealed container with the contents ("Luteolin Waste") and dispose of it as

hazardous waste according to institutional and local regulations.

Dispose of all contaminated PPE as hazardous waste.

Reporting: Report the spill to the laboratory supervisor or safety officer.

Waste Disposal Plan
Objective: To ensure the proper and compliant disposal of all Luteolin-contaminated waste.

Methodology:

Segregation: All waste contaminated with Luteolin, including unused product, contaminated

PPE, and spill cleanup materials, must be segregated from general laboratory waste.

Containment:

Solid waste should be placed in a clearly labeled, sealed, and puncture-resistant

container.

Liquid waste should be collected in a compatible, sealed, and clearly labeled container.

Labeling: All waste containers must be clearly labeled as "Hazardous Waste: Luteolin" and

include the date of accumulation.

Storage: Store waste containers in a designated, secure area away from incompatible

materials.

Disposal: Arrange for the disposal of the hazardous waste through the institution's

environmental health and safety office or a licensed hazardous waste disposal contractor. Do

not dispose of Luteolin down the drain or in the regular trash.[4][5]

Signaling Pathway and Experimental Workflow
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Luteolin is known to modulate several key signaling pathways involved in cellular processes.

One of the most studied is the PI3K/Akt pathway, which plays a crucial role in cell survival,

proliferation, and apoptosis. The following diagram illustrates the inhibitory effect of Luteolin on

this pathway.
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Caption: Luteolin's inhibitory action on the PI3K/Akt signaling pathway.

By providing this essential safety and logistical information, we aim to empower researchers to

work safely and effectively with Luteolin, fostering a culture of safety and building trust in our

commitment to value beyond the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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